Cas no 890146-60-8 (3-(Dibenzylamino)-2,2-difluoropropanoic acid)

• Product Name: 3-(Dibenzylamino)-2,2-difluoropropanoic acid
• CAS No: 890146-60-8
• MF: C₁₇H₁₇F₂NO₂
• MW: 305.31919169426
• CID: 4739384
• PubChem ID: 11645169
• Update Time: 2025-10-25

3-(Dibenzylamino)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dibenzylamino)-2,2-difluoropropanoic acid
• 3-[Bis(phenylmethyl)amino]-2,2-difluoropropanoic acid (ACI)
• AKOS037651252
• 3-(dibenzylamino)-2,2-difluoropropanoicacid
• PIMXRMKJPFZDGP-UHFFFAOYSA-N
• CS-16247
• 890146-60-8
• CS-0094279
• C17H17F2NO2
• D72024
• SCHEMBL18528419
• 3-(Dibenzylamino)-2,2-difluoropropanoic acid

• Inchi： 1S/C17H17F2NO2/c18-17(19,16(21)22)13-20(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,21,22)
• InChI Key： PIMXRMKJPFZDGP-UHFFFAOYSA-N
• SMILES： O=C(C(CN(CC1C=CC=CC=1)CC1C=CC=CC=1)(F)F)O

Computed Properties

• Exact Mass: 305.12273511g/mol
• Monoisotopic Mass: 305.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.2

Additional information on 3-(Dibenzylamino)-2,2-difluoropropanoic acid

3-(Dibenzylamino)-2,2-difluoropropanoic Acid: A Comprehensive Overview

3-(Dibenzylamino)-2,2-difluoropropanoic acid, identified by the CAS number 890146-60-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dibenzylamino group with a difluorinated propanoic acid backbone. The presence of the dibenzylamino group introduces steric and electronic properties that make this compound a promising candidate for various applications, particularly in drug design and material science.

The chemical structure of 3-(Dibenzylamino)-2,2-difluoropropanoic acid is notable for its complexity and functional diversity. The dibenzylamino group contributes to the molecule's hydrophobicity and potential for hydrogen bonding, while the difluorinated propanoic acid moiety imparts acidity and fluorine-based reactivity. These features make the compound a versatile building block in organic synthesis, enabling the creation of derivatives with tailored properties for specific applications.

Recent studies have highlighted the potential of 3-(Dibenzylamino)-2,2-difluoropropanoic acid in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including kinase inhibitors and receptor modulators. The compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations, has further expanded its utility in medicinal chemistry.

In addition to its pharmacological applications, 3-(Dibenzylamino)-2,2-difluoropropanoic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as fluoropolymers and optoelectronic devices. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymer networks to enhance their mechanical and thermal stability.

The synthesis of 3-(Dibenzylamino)-2,2-difluoropropanoic acid involves a multi-step process that typically begins with the preparation of the dibenzylamine derivative. This is followed by fluorination and subsequent carboxylation steps to achieve the final product. Recent optimizations in these synthetic pathways have improved yields and reduced reaction times, making large-scale production more feasible.

From an environmental standpoint, the ecological impact of 3-(Dibenzylamino)-2,2-difluoropropanoic acid has been a subject of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate biodegradability under certain conditions, further investigation is required to fully understand its environmental footprint.

In conclusion, 3-(Dibenzylamino)-2,2-difluoropropanoic acid, with its CAS number 890146-60-8, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in both academic and industrial settings.